Cas no 1207010-00-1 (1-(4-methoxyphenyl)-5-(pyridin-3-yl)-N-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(4-methoxyphenyl)-5-(pyridin-3-yl)-N-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1207010-00-1
• MF: C₂₀H₁₇N₅O₂S
• MW: 391.446282148361
• CID: 5392677
• Update Time: 2025-10-30

1-(4-methoxyphenyl)-5-(pyridin-3-yl)-N-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-5-pyridin-3-yl-N-(thiophen-2-ylmethyl)triazole-4-carboxamide
• 1-(4-methoxyphenyl)-5-(pyridin-3-yl)-N-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C20H17N5O2S/c1-27-16-8-6-15(7-9-16)25-19(14-4-2-10-21-12-14)18(23-24-25)20(26)22-13-17-5-3-11-28-17/h2-12H,13H2,1H3,(H,22,26)
• InChI Key： LUQANVUOARUAKA-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC)C=C2)C(C2=CC=CN=C2)=C(C(NCC2SC=CC=2)=O)N=N1

Additional information on 1-(4-methoxyphenyl)-5-(pyridin-3-yl)-N-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 1-(4-methoxyphenyl)-5-(pyridin-3-yl)-N-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide (CAS No. 1207010-00-1)

1-(4-methoxyphenyl)-5-(pyridin-3-yl)-N-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide (CAS No. 1207010-00-1) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique triazole and carboxamide functional groups, is often explored for its potential applications in pharmaceutical research and biochemical studies. Its molecular structure, which includes a pyridine ring and a thiophene moiety, makes it a versatile candidate for various therapeutic targets.

The compound's CAS No. 1207010-00-1 is frequently searched in academic and industrial databases, reflecting its relevance in drug development and chemical synthesis. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given the growing demand for novel small-molecule therapeutics. The integration of heterocyclic components, such as the pyridin-3-yl and thiophen-2-yl groups, enhances its binding affinity to biological targets, making it a subject of ongoing structure-activity relationship (SAR) studies.

In recent years, the scientific community has shown increasing interest in 1,2,3-triazole-based compounds due to their bioisosteric properties and metabolic stability. The compound 1-(4-methoxyphenyl)-5-(pyridin-3-yl)-N-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide exemplifies these advantages, as its carboxamide linkage and methoxyphenyl substituent contribute to improved pharmacokinetic profiles. This aligns with current trends in precision medicine, where researchers seek compounds with tailored molecular interactions for specific diseases.

From a synthetic perspective, the preparation of CAS No. 1207010-00-1 often involves click chemistry techniques, particularly the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This method is favored for its high yield and selectivity, which are critical for scaling up production in pharmaceutical manufacturing. The compound's thiophene and pyridine rings further enhance its solubility and drug-likeness, addressing common challenges in lead optimization.

The growing demand for targeted therapies and personalized medicine has propelled research into compounds like 1-(4-methoxyphenyl)-5-(pyridin-3-yl)-N-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide. Its potential applications in oncology and neurological disorders are particularly noteworthy, as these areas dominate current biomedical research funding. Additionally, its low toxicity profile and high selectivity make it a promising candidate for further preclinical studies.

In conclusion, 1-(4-methoxyphenyl)-5-(pyridin-3-yl)-N-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide (CAS No. 1207010-00-1) represents a cutting-edge compound with significant potential in modern drug discovery. Its unique structural features, combined with its bioactive properties, position it as a valuable tool for researchers exploring new therapeutic avenues. As the scientific community continues to uncover its full capabilities, this compound is likely to remain a focal point in innovative pharmaceutical development.